Cas no 79561-22-1 (Alarelin acetate)

Alarelin acetate Properties

Names and Identifiers

• des-gly10(D-ala6) luteinizing hormone*releasing H
• DES-GLY10,[D-ALA6]-LH-RH ETHYLAMIDE ACETATE SALT
• (DES-GLY10,D-ALA6,PRO-NHET9)-LHRH
• (DES-GLY10,D-ALA6,PRO-NHET9)-GONADOTROPIN-RELEASING HORMONE (SEA BREAM)
• (DES-GLY10,D-ALA6,PRO-NHET9)-GONADOTROPIN-RELEASING HORMONE
• (DES-GLY10,D-ALA6,PRO-NHET9)-LUTEINIZING HORMONE-RELEASING FACTOR (SEA BREAM)
• (DES-GLY10,D-ALA6,PRO-NHET9)-LUTEINIZING HORMONE-RELEASING FACTOR
• (DES-GLY10,D-ALA6,PRO-NHET9)-LHRH (SEA BREAM)
• [DES-GLY10, D-ALA6, PRO-NHET9]-LH-RH (HUMAN)
• Alarelin Acetate
• [D- ALA6 ,DES-GLY10 ]-LH-RH ETHYLAMIDE
• Alarelin
• (DES-GLY10 D-ALA6)-LH-RH ETHYLAMIDE ACE
• Alareline Acetate
• Amp:Adenosine-5-MonophosphateFreeAcid
• GLP-HIS-TRP-SER-TYR-D-ALA-LEU-ARG-PRO-NHET
• LHRH,Ala(6)-Gly(10)-ethylamide
• SURFAGON
• 10-Des-gly,6-(D-ala)-LHRH ethylamide, acetate salt
• 6-D-Ala-10-D-gly-LHRH-ethylamide
• Ala(6)-gly(10)-gnrh
• LHRH, alanine(6)-glycine(10)-ethylamide-
• LHRH-A
• des-Gly(sup 10),(D-Ala(sup 6))-LHRH-ethylamide
• Luteinizing hormone-releasing factor(pig), 6-D-alanine-9-(N-ethyl-L-prolinamide)-10-deglycinamide-, diacetate (salt)
• Alarelin (Acetate)
• Dalareline
• Alarelin Acetate/
• C56H78N16O12
• LH-RHa
• GTPL9342
• ABP000561
• K410
• 1-9-Luteinizing hormone-releasing factor (swine), 6-D-alanine-9-(N-ethyl-L-prolinamide)-, diacetate (salt) (9CI)
• Luteinizing hormone-releasing factor (pig), 6-D-alanine-9-(N-ethyl-L-prolinamide)-10-deglycinamide-, diacetate (salt) (ZCI)
• Alarelin acetate
• 79561-22-1
• Alarelin Acetate?
• (S)-1-((3S,6S,9S,12S,15R,18S,21S)-3-((1H-imidazol-5-yl)methyl)-6-((1H-indol-3-yl)methyl)-21-(3-((diaminomethylene)amino)propyl)-12-(4-hydroxybenzyl)-9-(hydroxymethyl)-18-isobutyl-15-methyl-1,4,7,10,13,16,19-heptaoxo-1-((S)-5-oxopyrrolidin-2-yl)-2,5,8,11,14,17,20-heptaazadocosan-22-oyl)-N-ethylpyrrolidine-2-carboxamide diacetate
• DPWSRXJWCYEGIV-PFHUABGLSA-N
• 79561-22-1 (acetate); 148029-26-9 (free base).
• Alarelin Acetate- Bio-X
• AKOS030526179
• BA164142
• HY-17405
• CS-1172
• ALARELIN ACETATE [WHO-DD]
• AS-74852
• ALARELIN ACETATE
• +Expand

• InChIKey： IMRONVSKLHSCMF-VPRUXXQWSA-N
• Inchi： 1S/C56H78N16O12.C2H4O2/c1-5-60-54(83)45-13-9-21-72(45)55(84)39(12-8-20-61-56(57)58)66-50(79)40(22-30(2)3)67-47(76)31(4)64-49(78)41(23-32-14-16-35(74)17-15-32)68-53(82)44(28-73)71-51(80)42(24-33-26-62-37-11-7-6-10-36(33)37)69-52(81)43(25-34-27-59-29-63-34)70-48(77)38-18-19-46(75)65-38;1-2(3)4/h6-7,10-11,14-17,26-27,29-31,38-45,62,73-74H,5,8-9,12-13,18-25,28H2,1-4H3,(H,59,63)(H,60,83)(H,64,78)(H,65,75)(H,66,79)(H,67,76)(H,68,82)(H,69,81)(H,70,77)(H,71,80)(H4,57,58,61);1H3,(H,3,4)/t31-,38+,39+,40+,41+,42+,43+,44+,45+;/m1./s1
• SMILES： C(=O)(O)C.C(C1=CNC2C=CC=CC1=2)[C@@H](C(=O)N[C@@H](CO)C(=O)N[C@H](C(=O)N[C@H](C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCCNC(N)=N)C(N1CCC[C@H]1C(=O)NCC)=O)CC1C=CC(O)=CC=1)NC(=O)[C@@H](NC([C@@H]1CCC(=O)N1)=O)CC1NC=NC=1

Computed Properties

• Exact Mass: 1286.640771g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 30
• Monoisotopic Mass: 1286.640771g/mol
• Monoisotopic Mass: 1286.640771g/mol
• Topological Polar Surface Area: 506Ų
• Heavy Atom Count: 92
• Complexity: 2350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3

Experimental Properties

• LogP: 2.42110
• PSA: 466.34000
• Color/Form: White powder
• Density: 1.482 g/cm3

Related Categories

• Other Chemical Reagents